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An In-depth Technical Guide to the High-Pressure Phase Behavior of Diaspore

Introduction
Diaspore, with the chemical formula α-AlO(OH), is a dense aluminum oxyhydroxide mineral

that crystallizes in the orthorhombic system with the space group Pbnm.[1][2] It is a major

component of bauxite, the primary ore of aluminum, and is also found in emery deposits and as

a hydrothermal alteration product of aluminous minerals.[2][3] The study of diaspore under

high-pressure and high-temperature (HPHT) conditions is crucial for understanding the

geological processes in Earth's crust and upper mantle, where such conditions prevail. This

guide provides a comprehensive overview of the phase transitions and stability of diaspore
under high pressure, summarizing key experimental findings, methodologies, and quantitative

data for researchers in mineral physics, materials science, and related fields.

High-Pressure Stability and Compressibility of
Diaspore
Numerous studies have demonstrated that diaspore is a remarkably stable phase over a wide

range of pressures at ambient temperature. Investigations using single-crystal synchrotron X-

ray diffraction have been conducted up to 51.5 GPa without revealing any phase transitions.[4]

The primary response of the diaspore crystal structure to increasing pressure is compression,

which is anisotropic in nature.
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At ambient temperature, the a-axis of the unit cell is significantly more compressible than the b

and c axes.[1] This behavior is also observed at elevated temperatures. For instance, at 1900

K, the a-axis remains more compressible in the low-pressure range (13.5–18 GPa), while all

three axes show similar compressibility at higher pressures (18–27.8 GPa).[5][6] This

anisotropic compression is linked to the arrangement of hydrogen bonds, which are roughly

aligned with the a-axis.[1]

The pressure-volume relationship of diaspore has been determined in several studies,

allowing for the calculation of its equation of state (EoS). The bulk modulus (K₀), a measure of

a material's resistance to compression, and its pressure derivative (K'₀) are key parameters of

the EoS.

High-Temperature, High-Pressure Transition:
Dehydration to Corundum
While diaspore does not undergo a solid-solid phase transition at high pressures and room

temperature, it decomposes at elevated temperatures into corundum (α-Al₂O₃) and water

(H₂O). This dehydration reaction is a critical equilibrium in metamorphic petrology and has

been investigated experimentally over a range of pressures.

The equilibrium curve for the reaction:

2 AlO(OH) (Diaspore) ⇌ Al₂O₃ (Corundum) + H₂O

has been determined through reversal experiments, where the growth of either diaspore or

corundum is observed to constrain the precise pressure-temperature (P-T) boundary.[3]

Data Presentation
The quantitative data from various high-pressure studies on diaspore are summarized below

for comparative analysis.

Table 1: Equation of State (EoS) Parameters for Diaspore
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V₀ (Å³) K₀ (GPa) K'₀
Temperat
ure (K)

Pressure
Range
(GPa)

Experime
ntal
Method

Referenc
e

118.15 (4) 153 (2) 2.4 (3) Ambient -
Synchrotro

n XRD
[4]

- 137.6 - 300 13.5 - 27.8
Synchrotro

n XRD
[1][5]

- 124.8 - 1900 13.5 - 27.8
Synchrotro

n XRD
[1][5]

- 170.3 ± 6 4.40 ± 0.3 Ambient 0 - 65 EDXD [7][8]

V₀: Zero-pressure unit-cell volume; K₀: Zero-pressure bulk modulus; K'₀: Pressure derivative of

the bulk modulus; XRD: X-ray Diffraction; EDXD: Energy Dispersive X-ray Diffraction.

Table 2: Experimental P-T Conditions for the Diaspore-Corundum Equilibrium

Pressure (kbar)
Temperature Range
(°C)

Experimental
Technique

Reference

15 488 - 519 Piston-cylinder [3]

25 581 - 600 Piston-cylinder [3]

30 629 - 648 Piston-cylinder [3]

40 675 - 696 Piston-cylinder [3]

50 695 - 719 Piston-cylinder [3]

Experimental Protocols
The investigation of mineral phases under extreme conditions requires specialized equipment

capable of generating and maintaining high pressures and temperatures while allowing for in-

situ measurements.[9][10][11][12][13]

High-Pressure Generation
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Diamond Anvil Cell (DAC): The DAC is the most common device for achieving static

pressures exceeding several hundred GPa.[5][13] It consists of two opposing brilliant-cut

diamonds that compress a small sample contained within a gasket hole. A pressure-

transmitting medium (e.g., a 4:1 methanol/ethanol mixture or inert gases like neon) is used to

ensure quasi-hydrostatic conditions.[8] Pressure is typically measured using the ruby

fluorescence method.

Piston-Cylinder and Multi-Anvil Apparatus: For experiments requiring larger sample volumes,

particularly for studying dehydration reactions, piston-cylinder and multi-anvil presses are

employed.[3][9][12] These devices can achieve pressures in the range of several GPa to ~25

GPa and are equipped with internal furnaces for heating.[9]

In-situ Characterization Techniques
Synchrotron X-ray Diffraction (XRD): High-brilliance synchrotron X-ray sources are essential

for performing diffraction experiments on the micron-sized samples within a DAC.[14][15]

Angle-dispersive or energy-dispersive XRD patterns are collected at various pressures to

determine the crystal structure, lattice parameters, and unit-cell volume, allowing for the

detection of phase transitions and the calculation of EoS parameters.[8][15]

Raman Spectroscopy: This technique probes the vibrational modes of a material.[14] In high-

pressure studies, Raman spectroscopy is used to track changes in the vibrational spectra as

a function of pressure.[16][17] The appearance of new peaks or the disappearance of

existing ones can signify a phase transition. For diaspore, Raman studies confirm its

stability, showing that its characteristic peaks shift to higher wavenumbers with increasing

pressure.[14]

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for investigating mineral properties at high

pressure using a diamond anvil cell coupled with in-situ analytical techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.aip.org/aip/apl/article/96/26/261902/921123/Diaspore-crystal-structure-and-compressibility-at
https://mineral.cuso.ch/fileadmin/mineral/lecture1-Experimental-techniques.pdf
https://pubs.aip.org/aip/acp/article-pdf/309/1/1535/12208316/1535_1_online.pdf
https://pubs.geoscienceworld.org/ejm/eurjmin/article-pdf/8/6/1293/4004427/1293_gseurjmin_8_6_1293_1300_fockenberg.pdf
https://www.tandfonline.com/doi/abs/10.1080/08957950601092606
https://pamelaburnley.net/high-pressure-experimentation/
https://www.tandfonline.com/doi/abs/10.1080/08957950601092606
https://www.researchgate.net/figure/Representative-Raman-spectra-of-diaspore-up-to-244GPa-n1-a-rotation-of-two-edge-shared_fig8_354802954
https://www.researchgate.net/figure/Typical-X-ray-diffraction-patterns-of-diaspore-from-single-X-ray-diffraction-experiments_fig10_354802954
https://pubs.aip.org/aip/acp/article-pdf/309/1/1535/12208316/1535_1_online.pdf
https://www.researchgate.net/figure/Typical-X-ray-diffraction-patterns-of-diaspore-from-single-X-ray-diffraction-experiments_fig10_354802954
https://www.researchgate.net/figure/Representative-Raman-spectra-of-diaspore-up-to-244GPa-n1-a-rotation-of-two-edge-shared_fig8_354802954
https://www.gia.edu/gems-gemology/winter-2018-color-origin-of-gem-diaspore-correlation-to-corundum
https://www.gia.edu/doc/GG-WN18-Shen.pdf
https://www.benchchem.com/product/b1175340?utm_src=pdf-body
https://www.researchgate.net/figure/Representative-Raman-spectra-of-diaspore-up-to-244GPa-n1-a-rotation-of-two-edge-shared_fig8_354802954
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

High-Pressure Experiment

Data Analysis

Select Diaspore Crystal

Load Diamond Anvil Cell (DAC)

Prepare Gasket Add Pressure Medium
& Ruby Sphere

Increase Pressure

 Repeat at
 new P

Measure Pressure
(Ruby Fluorescence)

In-situ Measurement
(XRD / Raman)

Analyze Spectra / Diffraction Pattern

Determine Lattice Parameters
& Calculate EoS Identify Phase & Structure

Click to download full resolution via product page

Caption: Workflow for high-pressure experiments using a Diamond Anvil Cell (DAC).
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Phase Relations of AlO(OH)
The diagram below shows the pressure-temperature stability field of diaspore and its

relationship to the dehydration product, corundum.

P-T Phase Diagram for AlO(OH)

Diaspore
(α-AlOOH)

Corundum + H₂O  2 AlO(OH) = Al₂O₃ + H₂O

  Pressure (GPa)

Temperature (°C)  

Click to download full resolution via product page

Caption: Schematic P-T diagram showing the stability of diaspore.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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